2-[[2-(Azidomethyl)pyrrolidin-1-yl]methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[[2-(azidomethyl)pyrrolidin-1-yl]methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C10H13N5O2S/c11-14-12-4-7-2-1-3-15(7)5-9-13-8(6-18-9)10(16)17/h6-7H,1-5H2,(H,16,17)
• InChI Key: GYGQHHNLTNVXEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=NC(=CS2)C(=O)O)CN=[N+]=[N-]
• Molecular Formula: C10H13N5O2S
• Molecular Weight: 267.31 g/mol

Description

2-[[2-(Azidomethyl)pyrrolidin-1-yl]methyl]-1,3-thiazole-4-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a thiazole derivative that contains an azide functional group, which makes it highly reactive and useful in various applications. In

Scientific Research Applications

Clinical and Environmental Toxicology Studies

• Tolerance and Metabolic Investigations :

  • Studies on compounds with complex structures often involve investigations into their tolerance, metabolism, and potential toxicity. For example, research on cefazedone, a compound with a complex molecular structure similar in complexity to the one , showed good tolerance in clinical settings, without significant adverse effects on red or white blood cell counts, serum electrolytes, bilirubin levels, or renal function (Züllich & Sack, 1979).

• Environmental Exposure and Effects :

  • Environmental studies often assess exposure to complex chemicals, such as organophosphorus and pyrethroid pesticides, highlighting the significance of understanding the extent of human and especially children's exposure to these chemicals for public health policy (Babina et al., 2012).

Pharmacokinetics and Drug Metabolism

• Disposition and Metabolism Studies :

  • Research into the pharmacokinetics of specific compounds, such as the novel orexin receptor antagonist SB-649868, involves detailed studies on how these substances are metabolized and eliminated from the body. These studies are crucial for drug development and understanding the safety profile of new therapeutic agents (Renzulli et al., 2011).

• Nephrotoxicity Investigations :

  • Investigations into the potential nephrotoxic effects of drug combinations, such as cefazedone and gentamicin, contribute to our understanding of how different substances interact within the body and their impact on organ function (Mondorf, 1979).

Exposure to Carcinogens

• Dietary Carcinogens and Metabolites :
  • Studies on the presence of carcinogenic heterocyclic amines in human diets and their metabolites in urine help to assess human exposure to potential carcinogens found in cooked foods, contributing to our understanding of cancer risk factors (Ushiyama et al., 1991).